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Compound of Interest

Compound Name: Perfluorooctanoyl chloride

Cat. No.: B1209173

An In-depth Technical Guide to
Perfluorooctanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and safety
properties of Perfluorooctanoyl Chloride (PFOC). It is intended to serve as a critical resource
for professionals in research, development, and manufacturing who utilize this versatile
fluorinated building block.

Introduction

Perfluorooctanoyl chloride, with the CAS Number 335-64-8, is a highly fluorinated acyl
chloride.[1][2] Its structure is characterized by a seven-carbon perfluorinated chain attached to
a carbonyl chloride functional group.[3] This unique combination imparts exceptional chemical
stability to the perfluoroalkyl chain while providing a highly reactive site for nucleophilic
substitution at the acyl chloride moiety.[3][4] These characteristics make PFOC a valuable
intermediate in the synthesis of a wide range of specialty chemicals, including high-
performance polymers, advanced surfactants, and pharmaceutical intermediates.[3][4] The
strong carbon-fluorine bonds contribute to the thermal and chemical resistance of materials
derived from it.[3]

Physical and Chemical Properties
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Perfluorooctanoyl chloride is a colorless liquid known for its high density and reactivity,
particularly towards moisture.[3] It is stable under recommended storage conditions but is
sensitive to moisture.[5][6]

The key physical properties of Perfluorooctanoyl Chloride are summarized in the table below
for quick reference.

Property Value Source(s)
CAS Number 335-64-8 [11[2]
Molecular Formula CsCIF1s50 [L112115171
Molecular Weight 432.51 g/mol [1][5]
Appearance Colorless Liquid [3]
Density 1.744 g/mL at 25 °C [819]
Boiling Point 129-130 °C (at 744 mmHg) [819]
Melting Point 74-75 °C (recrystallized from (81[9]
benzene)
Refractive Index n20/D 1.3045 [8]
Vapor Pressure 8.01 mmHg at 25°C [8]

Perfluorooctanoyl chloride's reactivity is dominated by the electrophilic nature of the acyl
chloride group.

« Stability: The compound is stable under normal handling and storage conditions, typically in
a dry, cool, and well-ventilated area.[7] It is sensitive to moisture and should be stored under
an inert atmosphere.[6][7]

» Reactivity with Nucleophiles: As a typical acyl chloride, it reacts readily with nucleophiles. It
is incompatible with strong bases, alcohols, and oxidizing agents.[7]

o Hydrolysis: It reacts with water, potentially generating heat and hazardous fumes like
hydrogen chloride and hydrogen fluoride.[6][7]
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o Amidation & Esterification: The acyl chloride group readily participates in amidation and
esterification reactions, allowing for the covalent introduction of the perfluorooctanoyl
group (C7F1s5CO-) into various molecules.[4]

e Hazardous Decomposition: Upon thermal decomposition, particularly in a fire, it can release
toxic and corrosive gases, including carbon monoxide (CO), carbon dioxide (CO:z), hydrogen
chloride (HCI), and hydrogen fluoride (HF).[6][10]

Spectroscopic analysis is crucial for identity confirmation and purity assessment.

¢ Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong carbonyl (C=0)
stretching vibration expected at a high wavenumber (typically ~1800 cm~1 for acyl chlorides)
due to the electron-withdrawing effect of both the chlorine and the perfluoroalkyl chain.[11]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *°F NMR is a powerful tool for
characterizing the perfluorinated chain, showing distinct signals for the CFs and the different
CF2 groups. 3C NMR will show a characteristic downfield signal for the carbonyl carbon.[12]

e Mass Spectrometry (MS): Electron ionization mass spectrometry data is available for this
compound, which can be used for structural confirmation.[1][2]

Experimental Protocols

The following sections provide generalized protocols for common procedures involving
perfluorooctanoyl chloride. Researchers must adapt these to specific laboratory conditions
and substrates.

This protocol describes a typical procedure for reacting perfluorooctanoyl chloride with a
primary amine to form a perfluorinated amide.

» Reagent Preparation: Dissolve the primary amine (1.0 equivalent) and a non-nucleophilic
base, such as triethylamine or pyridine (1.1 equivalents), in an anhydrous aprotic solvent
(e.g., dichloromethane, THF) under an inert atmosphere (Nz or Ar).

» Reaction Setup: Cool the solution to 0 °C in an ice bath with magnetic stirring.
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Addition of PFOC: Slowly add perfluorooctanoyl chloride (1.05 equivalents) dropwise to
the cooled amine solution. The reaction is exothermic; maintain the temperature at 0 °C
during addition.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours.
Monitor the reaction progress using an appropriate technique, such as Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Work-up: Upon completion, quench the reaction with the addition of water or a dilute
aqueous acid (e.g., 1M HCI) to neutralize the base.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent (e.g., ethyl acetate, dichloromethane). Wash the organic layer sequentially
with dilute acid, saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,
filter, and concentrate the solvent in vacuo. Purify the resulting crude product by column
chromatography or recrystallization.

Characterization: Confirm the structure and purity of the final amide product using NMR, IR,
and MS analysis.

Infrared (IR) Spectroscopy (Neat Liquid)

Preparation: As perfluorooctanoyl chloride is a liquid, a spectrum can be acquired using a
neat liquid film.[11]

Application: In a fume hood, carefully place one to two drops of the sample between two salt
plates (e.g., NaCl or KBr).[11]

Analysis: Gently press the plates together to create a thin, uniform film. Place the plates in
the spectrometer's sample holder and acquire the spectrum over the mid-IR range (e.g.,
4000 cm~1to 400 cm™1).[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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» Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble
(e.g., CDCIs).

» Sample Preparation: In a fume hood, dissolve approximately 5-10 mg of perfluorooctanoyl
chloride in 0.6-0.7 mL of the deuterated solvent.[11]

o Transfer: Transfer the solution to a 5 mm NMR tube.[11]
e Analysis: Acquire tH, 13C, and °F NMR spectra as needed.

Applications in Research and Development

Perfluorooctanoyl chloride serves as a critical building block in several advanced
applications.

o Fluorosurfactant Synthesis: It is a key precursor for creating fluorinated surfactants used in
emulsifiers and coatings due to their superior surface activity and stability.[3][4]

» High-Performance Polymers: PFOC is used as a monomer or surface modifier to create
fluoropolymers with exceptional thermal, chemical, and weather resistance for industries like
aerospace and electronics.[3][4]

o Pharmaceutical and Agrochemical Synthesis: The incorporation of the perfluoroalkyl chain
into drug molecules can enhance bioavailability and modify pharmacokinetic properties.[4]

o Advanced Materials: Recent research has explored using PFOC in interfacial polymerization
to engineer fluorinated polyamide nanofilms with high flux and antifouling properties for
desalination membranes.[13]

Visualized Workflows and Relationships
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Caption: General reaction pathways of Perfluorooctanoyl Chloride with common

nucleophiles.
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Start: Handling PFOC

1. Review SDS and
Perform Risk Assessment

'

2. Don Personal Protective
Equipment (PPE)
(Gloves, Goggles, Lab Coat)

'

3. Work Exclusively in a
Certified Chemical Fume Hood

'

4. Dispense Under
Inert Atmosphere

'

5. Perform Reaction
(e.g., slow addition)

'

6. Quench Reaction
Carefully

'

7. Segregate Halogenated
Organic Waste

'

8. Decontaminate Glassware
and Surfaces

End of Procedure

Click to download full resolution via product page
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Caption: A workflow outlining the essential steps for the safe handling of Perfluorooctanoyl
Chiloride.

Safety and Hazard Information

Perfluorooctanoyl chloride is classified as a corrosive material that requires stringent safety
protocols during handling and storage.

o GHS Hazard Statements: H314: Causes severe skin burns and eye damage. H318: Causes
serious eye damage.[1] It is also harmful if swallowed.[7]

e Precautionary Measures:

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[7][10] Emergency eye wash fountains and safety showers must be readily available.

[7]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, tightly fitting safety
goggles, and protective clothing.[5][14] A full-face respirator may be necessary if exposure
limits are exceeded.[14]

o Handling: Do not breathe vapor or mist.[5][7] Avoid contact with skin, eyes, and clothing.[7]
Wash hands thoroughly after handling.[14]

o First Aid:

o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing and seek immediate medical attention.[6]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[6]

o Ingestion: Do NOT induce vomiting. Clean mouth with water and call a physician
immediately.[6]

o Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[6][14]
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» Storage: Store in a cool, dry, well-ventilated place. Keep the container tightly closed and
locked up.[14] The material is moisture-sensitive and should be kept under an inert gas.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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